Cas no 1385286-54-3 (2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide)

• Product Name: 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide
• CAS No: 1385286-54-3
• MF: C₁₄H₁₇BrN₂O₂
• MW: 325.200982809067
• CID: 6199237
• PubChem ID: 72001700
• Update Time: 2025-06-13

2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide
• AKOS016934676
• 2-[(3-BROMOPHENYL)METHYL]-N-(CYANOMETHYL)-4-METHOXYBUTANAMIDE
• EN300-26684136
• 1385286-54-3

• Inchi： 1S/C14H17BrN2O2/c1-19-8-5-12(14(18)17-7-6-16)9-11-3-2-4-13(15)10-11/h2-4,10,12H,5,7-9H2,1H3,(H,17,18)
• InChI Key： WRMFCHXREKIWIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C(NCC#N)=O)CCOC

Computed Properties

• Exact Mass: 324.04734g/mol
• Monoisotopic Mass: 324.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide

Comprehensive Overview of 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide (CAS No. 1385286-54-3)

The compound 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide (CAS No. 1385286-54-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromophenyl moiety and a cyanomethyl group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets.

One of the key reasons for the growing interest in 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide is its role in the development of novel therapeutic agents. The presence of the bromine atom enhances the compound's reactivity, making it a valuable building block in medicinal chemistry. Additionally, the methoxy and cyano functional groups contribute to its solubility and stability, which are critical factors in drug formulation.

In recent years, the demand for high-purity intermediates like 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry. Its structural flexibility allows for modifications that can optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

From an agrochemical perspective, 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide has shown promise in the development of pesticides and herbicides. The bromophenyl group is known to exhibit pesticidal activity, while the cyano moiety can enhance the compound's binding affinity to target enzymes in pests. This dual functionality makes it a candidate for sustainable crop protection solutions, aligning with the global push toward green chemistry and environmentally friendly agrochemicals.

The synthesis of 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide typically involves multi-step organic reactions, including alkylation, amidation, and functional group transformations. Researchers often employ advanced techniques such as HPLC purification and NMR spectroscopy to ensure the compound's purity and structural integrity. These methods are essential for meeting the stringent quality standards required in pharmaceutical and agrochemical applications.

As the scientific community continues to explore the potential of 2-(3-bromophenyl)methyl-N-(cyanomethyl)-4-methoxybutanamide, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. Addressing these questions will be crucial for unlocking its full potential in both medicinal and agricultural fields. With its unique combination of functional groups and reactivity, this compound is poised to play a pivotal role in the next generation of bioactive molecules.